2-Nitroso-1-naphthol-4-sulfonic acid tetrahydrate
Overview
Description
2-Nitroso-1-naphthol-4-sulfonic acid, also known as 4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid, is a chemical compound with the molecular formula C10H7NO5S . It has an average mass of 253.231 Da and a monoisotopic mass of 253.004486 Da . It is a yellow-greenish to yellow-brownish powder .
Synthesis Analysis
The acid can be crystallized from dilute HCl solution. The crystals are then dried over CaCl2 in a vacuum desiccator . It has also been purified by dissolution in aqueous alkali and precipitation by the addition of water .Molecular Structure Analysis
The molecular structure of 2-Nitroso-1-naphthol-4-sulfonic acid consists of 10 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom .Chemical Reactions Analysis
While specific chemical reactions involving 2-Nitroso-1-naphthol-4-sulfonic acid are not detailed in the search results, it is known to be a reagent for cobalt .Physical And Chemical Properties Analysis
The melting point of 2-Nitroso-1-naphthol-4-sulfonic acid is 140-145 °C (dec.) . Its exact mass is 253.00400 and it has a predicted density of 1.65±0.1 g/cm3 .Safety and Hazards
Future Directions
properties
IUPAC Name |
4-hydroxy-3-nitrosonaphthalene-1-sulfonic acid;tetrahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO5S.4H2O/c12-10-7-4-2-1-3-6(7)9(17(14,15)16)5-8(10)11-13;;;;/h1-5,12H,(H,14,15,16);4*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRXPTMJNBFBGSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=C2O)N=O)S(=O)(=O)O.O.O.O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60590977 |
Source
|
| Record name | 4-Hydroxy-3-nitrosonaphthalene-1-sulfonic acid--water (1/4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60590977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitroso-1-naphthol-4-sulfonic acid tetrahydrate | |
CAS RN |
624725-88-8 |
Source
|
| Record name | 4-Hydroxy-3-nitrosonaphthalene-1-sulfonic acid--water (1/4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60590977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-HYDROXY-3-NITROSO-1-NAPHTHALENE-SULFONIC ACID TETRAHYDRATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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